approximately
approximately
Brand Name:
Vulcanchem
CAS No.:
1246817-77-5
VCID:
VC0015602
InChI:
InChI=1S/C17H30N4O11S2/c1-34(31,32)33-7-2-18-13(22)8-20(10-15(25)26)5-3-19(9-14(23)24)4-6-21(11-16(27)28)12-17(29)30/h2-12H2,1H3,(H,18,22)(H,23,24)(H,25,26)(H,27,28)(H,29,30)
SMILES:
CS(=O)(=O)SCCNC(=O)CN(CCN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)CC(=O)O
Molecular Formula:
C17H30N4O11S2
Molecular Weight:
530.564
approximately
CAS No.: 1246817-77-5
Cat. No.: VC0015602
Molecular Formula: C17H30N4O11S2
Molecular Weight: 530.564
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246817-77-5 |
|---|---|
| Molecular Formula | C17H30N4O11S2 |
| Molecular Weight | 530.564 |
| IUPAC Name | 2-[2-[bis(carboxymethyl)amino]ethyl-[2-[carboxymethyl-[2-(2-methylsulfonylsulfanylethylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid |
| Standard InChI | InChI=1S/C17H30N4O11S2/c1-34(31,32)33-7-2-18-13(22)8-20(10-15(25)26)5-3-19(9-14(23)24)4-6-21(11-16(27)28)12-17(29)30/h2-12H2,1H3,(H,18,22)(H,23,24)(H,25,26)(H,27,28)(H,29,30) |
| Standard InChI Key | ILPYERMWLKPVCK-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)SCCNC(=O)CN(CCN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)CC(=O)O |
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